Cas no 89466-05-7 (3-Amino-5-nitrophenylboronic Acid)

• Product Name: 3-Amino-5-nitrophenylboronic Acid
• CAS No: 89466-05-7
• MF: C₆H₇BN₂O₄
• MW: 181.941781282425
• MDL: MFCD08436012
• CID: 720665
• PubChem ID: 2737806
• Update Time: 2025-10-29

3-Amino-5-nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Amino-5-nitrophenyl)boronic acid
• 3-Amino-5-nitrobenzeneboronic acid
• 3-Amino-5-nitrophenylboronic acid
• Boronic acid,(3-amino-5-nitrophenyl)- (9CI)
• 3-BORONO-5-NITROANILINE
• 3-dihydroxyboranyl-5-nitro-aniline
• 3-Dihydroxyboryl-5-nitro-anilin
• 5-Nitro-3-amino-phenylboronsaeure
• (3-amino-5-nitrophenyl)boronicacid
• 3-Amino-5-nitrophenyl boronic acid
• SY024943
• SCHEMBL2016539
• AC7151
• DTXSID20372256
• KLVJZQJSYAKUKK-UHFFFAOYSA-N
• 3-Amino-5-nitrophenylboronic Acid;Boronic acid, B-(3-amino-5-nitrophenyl)- (ACI); B-(3-Amino-5-nitrophenyl)boronic acid (ACI); Benzeneboronic acid, 3-amino-5-nitro- (6CI, 7CI); Boronic acid, (3-amino-5-nitrophenyl)- (9CI); 3-Amino-5-nitrophenylboronic acid
• CHEMBL5205919
• CS-0174310
• BS-23944
• AKOS006228021
• DB-017962
• 89466-05-7
• AB44928
• MFCD08436012
• 3-Amino-5-nitrophenylboronic Acid

• MDL： MFCD08436012
• Inchi： 1S/C6H7BN2O4/c8-5-1-4(7(10)11)2-6(3-5)9(12)13/h1-3,10-11H,8H2
• InChI Key： KLVJZQJSYAKUKK-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=C(C=1)[N+](=O)[O-])N)O

Computed Properties

• Exact Mass: 182.05000
• Monoisotopic Mass: 182.0498869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Boiling Point: 484.1 ℃ at 760 mmHg
• PSA: 112.30000
• LogP: -0.03880

3-Amino-5-nitrophenylboronic Acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Amino-5-nitrophenylboronic Acid

3-Amino-5-Nitrophenylboronic Acid: A Comprehensive Overview

3-Amino-5-nitrophenylboronic acid (CAS No. 89466-05-7) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique combination of a boronic acid group, an amino group, and a nitro group on a phenyl ring, making it a valuable building block for various chemical transformations. The presence of these functional groups allows for a wide range of applications, from Suzuki-Miyaura cross-coupling reactions to the synthesis of advanced materials and bioactive molecules.

The boronic acid moiety in 3-amino-5-nitrophenylboronic acid is particularly valuable due to its reactivity in cross-coupling reactions. These reactions, such as the Suzuki coupling, enable the formation of carbon-carbon bonds with aryl halides or other boronic acid partners. This property has made the compound a cornerstone in the construction of complex aromatic systems, which are essential in pharmaceuticals, agrochemicals, and electronic materials. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, opening new avenues for its use in large-scale synthesis.

The amino group present on the phenyl ring adds another layer of functionality to this compound. Amines are known for their ability to participate in nucleophilic substitutions, hydrogen bonding, and various types of condensation reactions. In the context of 3-amino-5-nitrophenylboronic acid, this group can serve as a directing site for further functionalization or as a handle for modifying the electronic properties of the molecule. For instance, the amino group can be utilized in the synthesis of heterocyclic compounds or as a precursor for amide or imine formations.

The nitro group, on the other hand, imparts strong electron-withdrawing effects on the aromatic ring. This characteristic not only influences the reactivity of the compound but also plays a crucial role in determining its spectroscopic properties. The nitro group can act as an effective directing group for electrophilic substitutions and can also be reduced to an amino group under specific conditions, offering additional routes for chemical modification. Recent studies have explored the use of nitro-containing aromatic compounds in energy storage materials and as precursors for nitrogen-rich heterocycles.

From a synthetic perspective, 3-amino-5-nitrophenylboronic acid is typically prepared via multi-step processes that involve nitration,amination,and boronate esterification reactions. These steps require careful optimization to ensure high yields and purity. Researchers have recently developed more efficient methods that utilize microwave-assisted synthesis or continuous flow reactors to streamline the production process. Such advancements are critical for scaling up the synthesis of this compound to meet growing demands in both academic and industrial settings.

In terms of applications,3-amino-5-nitrophenylboronic acid has found extensive use in drug discovery programs targeting various therapeutic areas,such as cancer,inflammation,and infectious diseases.The compound's ability to participate in diverse reaction pathways makes it an ideal candidate for constructing libraries of bioactive molecules with potential pharmacological activities.Recent studies have highlighted its role in synthesizing inhibitors of kinases and other enzyme targets,a testament to its versatility in medicinal chemistry.

Beyond pharmaceutical applications,3-amino-5-nitrophenylboronic acid has also been explored in materials science.For instance,the compound can serve as a precursor for synthesizing conducting polymers or metal-organic frameworks (MOFs).The unique combination of functional groups allows for tailored electronic and structural properties,making it suitable for applications ranging from sensors to energy storage devices.Recent breakthroughs in this area have demonstrated how such materials can exhibit improved performance when derived from this compound.

From an analytical standpoint,3-amino-5-nitrophenylboronic acid exhibits distinct spectroscopic features that facilitate its characterization via techniques such as UV-vis,NMR,and mass spectrometry.The presence of multiple functional groups provides clear signals that aid in confirming its identity and purity.Additionally,the compound's solubility properties make it amenable to various analytical workflows commonly employed in chemical research.

In conclusion,3-amino-5-nitrophenylboronic acid(CAS No.89466-05-7) stands out as a multifaceted compound with immense potential across multiple disciplines.Driven by ongoing research into its synthetic strategies,application development,and material properties,this compound continues to expand its role as an essential building block in modern chemistry.As new discoveries emerge,it is poised to play an even greater role in advancing scientific innovation and industrial applications.